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Compound of Interest

Compound Name: Swinholide a

Cat. No.: B1245973

Essential Safety and Handling Guide for
Swinholide A

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of Swinholide A in a laboratory setting. Adherence to these
guidelines is critical to ensure the safety of all personnel and to maintain a secure research
environment. Swinholide A is a potent marine toxin with cytotoxic and antifungal properties,
known to disrupt the actin cytoskeleton.[1][2]

l. Immediate Safety and Hazard Information

Swinholide A is a hazardous substance that requires careful handling. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact.[3] It is classified as potentially
causing long-lasting harmful effects to aquatic life.[4] Although one Safety Data Sheet (SDS)
suggests no special precautions are necessary if used correctly, the potent biological activity of
Swinholide A warrants a cautious approach.

First Aid Measures
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is

Inhalation o _ _ _ _
difficult, seek immediate medical attention.[4]
The product is generally not considered a skin

Skin Contact irritant. However, it is prudent to wash the

affected area thoroughly with soap and water.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3]

Key Safety Data

Parameter Value Source
CAS Number 95927-67-6 [5]
Molecular Formula C78H132020 [5]
Molecular Weight 1389.9 g/mol [5]
Appearance 0]] [5]
Solubility Soluble in DMSO, ethanol, and 5]
methanol.
Storage Temperature -20°C [5]
Stability > 4 years at -20°C [5]

Il. Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory procedures should be conducted to
determine the appropriate level of PPE. The following table outlines the recommended PPE for
handling Swinholide A.
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Equipment Specification Purpose

Double-gloving with nitrile )
Gloves _ To prevent skin contact.
gloves is recommended.[6][7]

Safety glasses with side
Eye Protection shields or chemical splash To protect eyes from splashes.

goggles.

A face shield should be worn in
) addition to safety glasses or ] )
Face Protection ) To provide full-face protection.
goggles, especially when there

is a risk of splashing.[7][8]

A buttoned-down lab coat or a To protect skin and clothing

Lab Coat _ o
solid-front gown. from contamination.[9]
Not generally required if work
is performed in a certified
chemical fume hood. If there is ] ]
) ) ) ) To prevent inhalation of
Respiratory Protection a risk of aerosol generation

) ) aerosols.
outside of a fume hood, a fit-

tested N95 respirator or higher

should be used.

lll. Operational Plan for Handling Swinholide A

This section provides a step-by-step guide for the safe handling of Swinholide A, from
receiving to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, and safety glasses) when unpacking.

Verify the product identity and quantity against the order.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/PPE/PPE%20Assessment%20Guide.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://blog.labtag.com/personal-protective-equipment-keeping-lab-personnel-safe/
https://www.cdc.gov/bird-flu/php/severe-potential/guidelines-for-laboratory-biosafety.html
https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Store Swinholide A at -20°C in a tightly sealed container, in a designated and clearly
labeled area.[5]

2. Preparation of Stock Solutions:

« All manipulations of Swinholide A, including the preparation of stock solutions, must be
performed in a certified chemical fume hood to minimize the risk of inhalation.

» Before use, allow the vial to equilibrate to room temperature to prevent condensation.
o Use a calibrated pipette with disposable tips to handle the oily substance.

o Dissolve Swinholide A in an appropriate solvent such as DMSO, ethanol, or methanol to the
desired concentration.[5]

3. Experimental Use (e.g., in vitro assays):

o Conduct all experiments involving Swinholide A in a designated area of the laboratory.
e Always wear the recommended PPE.

o Use mechanical pipetting aids; never pipette by mouth.[10][11]

o Handle all solutions containing Swinholide A with care to avoid splashes and aerosol
formation.[10]

o Decontaminate all work surfaces with an appropriate disinfectant upon completion of the
experiment.

Experimental Workflow for Handling Swinholide A
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Caption: Workflow for the safe handling of Swinholide A.
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IV. Disposal Plan

All materials contaminated with Swinholide A must be treated as hazardous cytotoxic waste.

. Waste Segregation:

Use designated, clearly labeled, leak-proof, and puncture-resistant containers for all
Swinholide A waste.[12]

Solid waste (e.g., pipette tips, gloves, vials) should be collected in a designated cytotoxic
waste container.

Liquid waste (e.g., unused solutions, cell culture media) should be collected in a separate,
sealed container labeled as "Cytotoxic Liquid Waste" and containing the name of the
chemical.

. Decontamination of Labware:

Reusable labware should be decontaminated by soaking in a suitable chemical disinfectant
known to be effective against Swinholide A, or by autoclaving if the compound is heat-labile.
If the stability of Swinholide A to these methods is unknown, disposable labware is
preferred.

. Final Disposal:

All Swinholide A waste must be disposed of through the institution's hazardous waste
management program.

Do not dispose of Swinholide A down the drain or in the regular trash.[13]

Follow all local, state, and federal regulations for the disposal of cytotoxic waste.[12][14][15]

Logical Relationship of Safety Precautions

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://www.benchchem.com/product/b1245973?utm_src=pdf-body
https://novus-environmental.co.uk/blog/disposing-of-cytotoxic-and-cytostatic-waste/
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.eviq.org.au/clinical-resources/administration-of-anti-cancer-drugs/188-safe-handling-and-waste-management-of-hazardou
https://www.worksafe.qld.gov.au/__data/assets/pdf_file/0024/22884/guide-handling-cytoxic-drugs-related-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Swinholide A Handling

Potent Cytotoxin

Exposure Risk
(Inhalation, Contact, Ingestion)

Safety Controls

Engineering Controls Administrative Controls
(Fume Hood) (SOPs, Training)

Personal Protective Equipment Proper Disposal
(Gloves, Goggles, Lab Coat) (Cytotoxic Waste)

Click to download full resolution via product page

Caption: Key safety controls for handling Swinholide A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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